Cas no 898750-58-8 (3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one)

• Product Name: 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one
• CAS No: 898750-58-8
• MF: C₁₅H₁₁ClF₂O
• MW: 280.697050333023
• MDL: MFCD03843938
• CID: 1945961
• PubChem ID: 24726559
• Update Time: 2025-08-04

3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one
• 3-(3-CHLORO-5-FLUOROPHENYL)-3'-FLUOROPROPIOPHENONE
• CTK5G3695
• AG-H-63449
• KB-177694
• 898750-58-8
• DTXSID90644952
• 3-(3-Chloro-5-fluorophenyl)-1-(3-fluorophenyl)-1-propanone
• MFCD03843938
• AKOS016022092

• MDL： MFCD03843938
• Inchi： 1S/C15H11ClF2O/c16-12-6-10(7-14(18)9-12)4-5-15(19)11-2-1-3-13(17)8-11/h1-3,6-9H,4-5H2
• InChI Key： ULUVUOBXPOBBEK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC=C(C=1)F)=O)F

Computed Properties

• Exact Mass: 280.04700
• Monoisotopic Mass: 280.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.43370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one

Professional Introduction to Compound with CAS No. 898750-58-8 and Product Name: 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one

The compound with the CAS number 898750-58-8 and the product name 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both chloro and fluorine substituents in its aromatic rings imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The compound in question, 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one, exemplifies this trend by incorporating both fluorine and chloro atoms into its molecular structure. These substituents are known to modulate the reactivity and selectivity of enzymes and receptors, thereby offering a strategic platform for developing targeted therapeutics.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacophores. The propan-1-one backbone provides a versatile framework for further functionalization, allowing chemists to explore a wide range of modifications. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are crucial. Recent studies have highlighted the utility of such intermediates in the development of small-molecule inhibitors targeting various disease pathways.

The significance of fluorinated aromatic compounds in modern drug design cannot be overstated. These molecules often exhibit superior pharmacological properties compared to their non-fluorinated counterparts. For instance, fluorine atoms can increase lipophilicity, improve oral bioavailability, and enhance binding interactions with biological targets. The compound 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one leverages these advantages by integrating fluorine into its core structure, making it a promising candidate for further investigation.

Moreover, the presence of both chloro and fluorine substituents allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These factors are critical determinants of drug efficacy and safety. By carefully adjusting these substituents, researchers can optimize the compound's pharmacokinetic profile to meet specific therapeutic requirements. This underscores the importance of structural diversity in drug discovery efforts.

Recent advancements in computational chemistry have further enhanced our ability to predict and design bioactive molecules like 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one. Machine learning algorithms and molecular modeling techniques have enabled the rapid screening of vast chemical libraries, identifying promising candidates for experimental validation. These computational tools have been instrumental in accelerating the drug development process by reducing reliance on traditional trial-and-error methods.

In addition to its synthetic utility, this compound has shown promise in preliminary biological evaluations. Studies have demonstrated its potential as a scaffold for developing novel therapeutic agents targeting various diseases. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The unique combination of chloro and fluorine substituents is believed to contribute to these observed activities by modulating interactions with biological targets.

The future prospects of 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one are bright, with ongoing research focusing on expanding its applications in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its potential. By integrating cutting-edge synthetic methodologies with advanced biological assays, researchers can uncover new therapeutic opportunities that may benefit patients worldwide.

In conclusion, the compound with CAS number 898750-58-8 and product name 3-(3-chloro-5-fluorophenyl)-1-(3-fluorophenyl)propan-1-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility and potential biological activity, make it a valuable asset in modern drug discovery efforts. As research continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.